Cas no 133550-46-6 (2-cyano-n-(2,4-dimethoxyphenyl)acetamide)

• Product Name: 2-cyano-n-(2,4-dimethoxyphenyl)acetamide
• CAS No: 133550-46-6
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 1238193
• PubChem ID: 4111131
• Update Time: 2025-07-25

2-cyano-n-(2,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-(2,4-dimethoxyphenyl)acetamide
• Oprea1_765782
• 2-cyano-N-(2,4-dimethoxyphenyl)ethanamide
• 9410318
• IVK
• STK435184
• BBL016814
• ALBB-008525
• AKOS000187118
• 133550-46-6
• BS-4278
• MFCD00019841
• IVK/9410318
• 2-cyano-n-(2,4-dimethoxyphenyl)acetamide

• MDL： MFCD00019841
• Inchi： 1S/C11H12N2O3/c1-15-8-3-4-9(10(7-8)16-2)13-11(14)5-6-12/h3-4,7H,5H2,1-2H3,(H,13,14)
• InChI Key： DNTNHFNYAPVBQU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NC(CC#N)=O)OC

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 431.8±40.0 °C at 760 mmHg
• Flash Point: 214.9±27.3 °C
• PSA: 71.35
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-cyano-n-(2,4-dimethoxyphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-cyano-n-(2,4-dimethoxyphenyl)acetamide

Comprehensive Overview of 2-Cyano-N-(2,4-dimethoxyphenyl)acetamide (CAS No. 133550-46-6)

2-Cyano-N-(2,4-dimethoxyphenyl)acetamide, with the CAS number 133550-46-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its cyano and dimethoxyphenyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and crop protection agents.

The molecular structure of 2-cyano-N-(2,4-dimethoxyphenyl)acetamide features a cyano group (-CN) attached to an acetamide backbone, which is further substituted with a 2,4-dimethoxyphenyl ring. This arrangement contributes to its reactivity and versatility in organic synthesis. Recent studies highlight its role as a key building block in the preparation of heterocyclic compounds, which are pivotal in drug discovery. The compound’s solubility in polar organic solvents and its thermal stability under controlled conditions further enhance its utility in laboratory and industrial settings.

In the context of current trends, 2-cyano-N-(2,4-dimethoxyphenyl)acetamide aligns with the growing demand for sustainable chemistry and green synthesis methods. As environmental regulations tighten, researchers are investigating eco-friendly pathways to synthesize such intermediates. Questions like "How to optimize the yield of 2-cyano-N-(2,4-dimethoxyphenyl)acetamide?" or "What are the alternative routes for its synthesis?" are frequently searched in academic and industrial forums, reflecting the compound’s relevance in modern chemistry.

Another area of interest is the compound’s potential in medicinal chemistry. Its structural motifs are found in several pharmacologically active molecules, prompting investigations into its antimicrobial and antifungal properties. For instance, derivatives of 2-cyano-N-(2,4-dimethoxyphenyl)acetamide have shown promise in preliminary screenings against resistant bacterial strains, a topic of high relevance given the global antibiotic resistance crisis. Searches such as "CAS 133550-46-6 biological activity" or "2-cyano-N-(2,4-dimethoxyphenyl)acetamide drug development" underscore this focus.

From an industrial perspective, the compound’s synthesis and scalability are critical. Optimizing reaction conditions—such as temperature, catalyst selection, and solvent systems—is a recurring theme in patent literature. Companies are also exploring its incorporation into high-value agrochemicals, where its mode of action could offer advantages over conventional pesticides. Queries like "CAS 133550-46-6 suppliers" or "bulk synthesis of 2-cyano-N-(2,4-dimethoxyphenyl)acetamide" reflect commercial interest.

Quality control and analytical methods for 2-cyano-N-(2,4-dimethoxyphenyl)acetamide are equally important. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. Researchers often search for "analytical standards for CAS 133550-46-6" or "spectroscopic data of 2-cyano-N-(2,4-dimethoxyphenyl)acetamide", highlighting the need for reliable characterization tools.

In summary, 2-cyano-N-(2,4-dimethoxyphenyl)acetamide (CAS No. 133550-46-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in addressing contemporary challenges like drug resistance and sustainable production. As innovation continues, this compound is poised to play a pivotal role in advancing scientific and industrial frontiers.